Cas no 58576-73-1 (Tetracosanoyl chloride)

• Product Name: Tetracosanoyl chloride
• CAS No: 58576-73-1
• MF: C₂₄H₄₇ClO
• MW: 387.082387208939
• CID: 1611095
• PubChem ID: 15736294
• Update Time: 2025-04-24

Tetracosanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Tetracosanoyl chloride
• Tetracosanoic acid chloride
• 58576-73-1
• SCHEMBL3674715
• DTXSID801314494

• Inchi： 1S/C24H47ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3
• InChI Key： SQQKMLPDURPFNG-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 386.33181
• Monoisotopic Mass: 386.3315438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on Tetracosanoyl chloride

Comprehensive Guide to Tetracosanoyl chloride (CAS No. 58576-73-1): Properties, Applications, and Market Insights

Tetracosanoyl chloride (CAS No. 58576-73-1) is a long-chain fatty acid chloride with significant applications in organic synthesis and specialty chemicals. This compound, also known as lignoceroyl chloride, is derived from tetracosanoic acid (lignoceric acid) and is widely used in the production of esters, amides, and other derivatives. Its unique chemical properties make it valuable in industries ranging from pharmaceuticals to materials science.

The molecular formula of Tetracosanoyl chloride is C₂₄H₄₇ClO, and it features a 24-carbon acyl chain. This structure contributes to its hydrophobic nature, making it useful in formulations requiring lipid solubility. Researchers and manufacturers often seek Tetracosanoyl chloride CAS 58576-73-1 for its role in synthesizing high-performance lubricants, surfactants, and bioactive compounds.

One of the most common applications of Tetracosanoyl chloride is in the synthesis of lignoceric acid derivatives, which are essential in studying lipid metabolism and neurodegenerative diseases. Recent studies have highlighted its potential in creating biomimetic membranes and drug delivery systems, aligning with the growing interest in nanotechnology and targeted therapy.

In the cosmetics industry, Tetracosanoyl chloride is utilized to produce esters that enhance the texture and stability of skincare products. With the rising demand for clean beauty and sustainable ingredients, this compound has gained attention for its ability to modify viscosity and improve emulsification. Brands focusing on anti-aging formulations often explore its derivatives for their skin-barrier repair properties.

The global market for Tetracosanoyl chloride is influenced by trends in green chemistry and bio-based materials. As industries shift toward eco-friendly alternatives, the demand for specialty fatty acid chlorides like 58576-73-1 is expected to grow. Suppliers are increasingly emphasizing high-purity Tetracosanoyl chloride to meet the stringent requirements of pharmaceutical and cosmetic applications.

For researchers, understanding the synthesis of Tetracosanoyl chloride is critical. The compound is typically produced via the reaction of tetracosanoic acid with thionyl chloride or oxalyl chloride. This process requires careful control of conditions to ensure optimal yield and purity. Recent advancements in catalytic methods have improved the efficiency of its production, reducing waste and energy consumption.

Storage and handling of Tetracosanoyl chloride require attention to moisture sensitivity, as it hydrolyzes in the presence of water. Proper packaging under inert gas and storage in cool, dry environments are recommended to maintain stability. These precautions align with broader industry standards for chemical safety and quality control.

In analytical chemistry, Tetracosanoyl chloride CAS 58576-73-1 serves as a reference standard for gas chromatography (GC) and mass spectrometry (MS). Its well-defined structure and properties make it useful for calibrating instruments and validating methods. Laboratories specializing in lipidomics and metabolomics frequently include this compound in their workflows.

Future research on Tetracosanoyl chloride may explore its role in biodegradable polymers and renewable energy applications. As sustainability becomes a priority, the development of bio-based materials using long-chain acyl chlorides could open new opportunities. Innovations in catalysis and process optimization will likely drive advancements in this field.

In summary, Tetracosanoyl chloride (CAS No. 58576-73-1) is a versatile compound with broad applications in science and industry. Its relevance to pharmaceuticals, cosmetics, and materials science ensures continued interest from researchers and manufacturers. By staying informed about the latest trends and technological developments, stakeholders can maximize the potential of this valuable chemical.